Cas no 2228763-77-5 (2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol)

• Product Name: 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol
• CAS No: 2228763-77-5
• MF: C₉H₁₀F₃NOS
• MW: 237.242011547089
• CID: 6139053
• PubChem ID: 165642401
• Update Time: 2025-06-21

2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol
• 2-amino-1-{3-[(trifluoromethyl)sulfanyl]phenyl}ethan-1-ol
• EN300-1961981
• 2228763-77-5

• Inchi： 1S/C9H10F3NOS/c10-9(11,12)15-7-3-1-2-6(4-7)8(14)5-13/h1-4,8,14H,5,13H2
• InChI Key： ULAIMGIKNYEOIV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C(CN)O

Computed Properties

• Exact Mass: 237.04351960g/mol
• Monoisotopic Mass: 237.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol

Professional Introduction to Compound with CAS No. 2228763-77-5 and Product Name: 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol

The compound identified by the CAS number 2228763-77-5 and the product name 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic sulfanyl group and an amino functional moiety, has garnered attention for its potential applications in drug discovery and molecular biology research. The structural design of this compound incorporates key elements that make it a promising candidate for further exploration, particularly in the development of novel therapeutic agents.

At the core of this compound's structure lies a trifluoromethylsulfanylphenyl group, which is strategically positioned to influence the electronic properties and biological activity of the molecule. The presence of trifluoromethyl substituents is well-documented for their ability to enhance metabolic stability and binding affinity to biological targets. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. The sulfanyl moiety further contributes to the compound's unique chemical properties, enabling interactions with various biological systems.

The amino group in the molecule serves as a versatile handle for further functionalization, allowing chemists to modify the compound's properties as needed. This flexibility is essential for tailoring the molecule to specific biological targets, whether through covalent binding or non-covalent interactions. In recent years, there has been growing interest in amino acid derivatives as pharmacophores due to their ability to mimic natural biomolecules and interact with biological pathways in a highly specific manner.

Recent studies have highlighted the importance of 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol in the context of inflammation and immunomodulation. Research indicates that compounds with similar structural motifs can modulate inflammatory pathways by interacting with key enzymes and receptors. The trifluoromethylsulfanylphenyl group, in particular, has been shown to enhance binding affinity to certain cytokine receptors, suggesting potential applications in treating inflammatory diseases. These findings are supported by preclinical data demonstrating the compound's ability to reduce pro-inflammatory cytokine levels in vitro and in vivo.

The compound's potential extends beyond inflammation into other therapeutic areas as well. Its structural features make it a viable candidate for developing treatments against neurological disorders, where precise modulation of biological pathways is essential. For instance, studies have suggested that compounds with amino groups and aromatic sulfanyl substituents can interact with neurotransmitter receptors, potentially offering new avenues for managing conditions such as neurodegeneration and pain syndromes. The trifluoromethyl group's ability to stabilize reactive intermediates also makes it valuable in designing molecules with improved bioavailability.

In the realm of molecular biology research, 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol serves as a valuable tool for studying enzyme mechanisms and protein interactions. Its unique structural features allow researchers to probe biological systems at a molecular level, providing insights into how drugs interact with their targets. This has implications not only for drug discovery but also for understanding disease mechanisms and developing diagnostic tools. The compound's ability to serve as a scaffold for further derivatization ensures that it remains relevant as new research emerges.

The synthesis of this compound represents a significant achievement in synthetic chemistry, showcasing the ability to construct complex molecules with high precision. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining optimal yield and purity. These methods are critical for ensuring that researchers have access to high-quality materials for their studies. The scalability of the synthesis process is also an important consideration, as it allows for larger quantities of the compound to be produced when needed.

As research continues to evolve, the applications of 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol are expected to expand further. New methodologies in drug design and molecular biology are likely to uncover additional uses for this compound, reinforcing its importance in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing these potential applications fully. The interdisciplinary nature of this work underscores the need for continued innovation and collaboration across scientific disciplines.

In conclusion, 2228763-77-5 and its corresponding product name 2-amino-1-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol represent a significant contribution to pharmaceutical chemistry. Their unique structural features make them valuable tools for drug discovery and molecular biology research, with potential applications ranging from inflammation modulation to neurological disorders treatment. As our understanding of biological systems continues to grow, compounds like these will play an increasingly important role in advancing medical science.